Cas no 2229275-62-9 (5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole)
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole
- 2229275-62-9
- EN300-1802509
-
- Inchi: 1S/C7H7N5O2/c1-11-7(5-2-8-4-9-5)6(3-10-11)12(13)14/h2-4H,1H3,(H,8,9)
- InChI Key: HVLGYXUJLBGODP-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=NN(C)C=1C1=CN=CN1)=O
Computed Properties
- Exact Mass: 193.05997448g/mol
- Monoisotopic Mass: 193.05997448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 92.3Ų
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1802509-0.05g |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole |
2229275-62-9 | 0.05g |
$1452.0 | 2023-09-19 | ||
| Enamine | EN300-1802509-0.1g |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole |
2229275-62-9 | 0.1g |
$1521.0 | 2023-09-19 | ||
| Enamine | EN300-1802509-0.25g |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole |
2229275-62-9 | 0.25g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1802509-0.5g |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole |
2229275-62-9 | 0.5g |
$1660.0 | 2023-09-19 | ||
| Enamine | EN300-1802509-1.0g |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole |
2229275-62-9 | 1g |
$1729.0 | 2023-06-02 | ||
| Enamine | EN300-1802509-2.5g |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole |
2229275-62-9 | 2.5g |
$3389.0 | 2023-09-19 | ||
| Enamine | EN300-1802509-5.0g |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole |
2229275-62-9 | 5g |
$5014.0 | 2023-06-02 | ||
| Enamine | EN300-1802509-10.0g |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole |
2229275-62-9 | 10g |
$7435.0 | 2023-06-02 | ||
| Enamine | EN300-1802509-1g |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole |
2229275-62-9 | 1g |
$1729.0 | 2023-09-19 | ||
| Enamine | EN300-1802509-5g |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole |
2229275-62-9 | 5g |
$5014.0 | 2023-09-19 |
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole (CAS No. 2229275-62-9): A Comprehensive Overview
5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole (CAS No. 2229275-62-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This compound combines the imidazole and pyrazole rings, both of which are critical pharmacophores in drug discovery. The presence of a nitro group at the 4-position of the pyrazole ring further enhances its reactivity, making it a versatile intermediate for various chemical transformations.
The molecular formula of 5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole is C7H7N5O2, with a molecular weight of 193.16 g/mol. Its structural complexity and functional group diversity make it an attractive target for researchers exploring heterocyclic chemistry and bioactive molecules. Recent studies have highlighted its potential as a building block for the synthesis of novel antimicrobial agents and enzyme inhibitors, aligning with the growing demand for new therapeutic compounds in the pharmaceutical industry.
One of the key reasons for the rising interest in 5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole is its relevance to drug discovery and biomedical research. The imidazole moiety is a common feature in many FDA-approved drugs, including antifungals and antihistamines, while the pyrazole ring is frequently found in anti-inflammatory and analgesic agents. This dual functionality positions the compound as a promising candidate for the development of multi-target therapeutics, a hot topic in modern pharmacology.
In addition to its pharmaceutical applications, 5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole has also been investigated for its potential in material science. The compound's ability to form stable complexes with metal ions makes it a valuable ligand for the design of coordination polymers and catalysts. Researchers are particularly interested in its use for creating advanced materials with applications in sensors, electronic devices, and energy storage systems.
The synthesis of 5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole typically involves multi-step organic reactions, including condensation and nitration processes. Optimizing these synthetic routes is a focus area for chemists aiming to improve yield and scalability. Recent advancements in green chemistry have also prompted investigations into more sustainable methods for producing this compound, such as using microwave-assisted synthesis or biocatalysis.
From a commercial perspective, the demand for 5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole is steadily increasing, particularly in the pharmaceutical and agrochemical sectors. Market analysts note that the compound's versatility as a chemical intermediate makes it valuable for producing specialized fine chemicals. However, challenges remain in terms of large-scale production and cost-effectiveness, which are active areas of research and development.
For researchers working with 5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, protected from light and moisture. While it is not classified as hazardous under standard safety protocols, standard laboratory precautions should always be followed when handling any chemical substance.
The future outlook for 5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole appears promising, with ongoing research exploring its potential in emerging fields such as computational drug design and nanotechnology. As synthetic methodologies continue to advance and new applications are discovered, this compound is likely to play an increasingly important role in both academic and industrial settings. Its unique combination of structural features ensures that it will remain a subject of scientific interest for years to come.
2229275-62-9 (5-(1H-imidazol-4-yl)-1-methyl-4-nitro-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)